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Compound of Interest

Compound Name: D-ribo-Phytosphingosine-13C2,d2

Cat. No.: B030863

An In-depth Technical Guide to D-ribo-
Phytosphingosine-13C2,d2

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of D-ribo-Phytosphingosine-13C2,d2, a stable isotope-labeled version of the
naturally occurring sphingolipid, D-ribo-phytosphingosine. This document is intended to serve
as a valuable resource for researchers and professionals engaged in drug development and
cellular biology, particularly in the field of sphingolipid metabolism and signaling.

Introduction

D-ribo-Phytosphingosine is a bioactive sphingoid base that plays a crucial role in various
cellular processes, including cell proliferation, differentiation, and apoptosis.[1][2] Its
involvement in key signaling pathways has made it a molecule of significant interest in
biomedical research. The isotopically labeled variant, D-ribo-Phytosphingosine-13C2,d2, is
an indispensable tool for researchers, primarily utilized as an internal standard in mass
spectrometry for the accurate quantification of its unlabeled counterpart in complex biological
samples.[3][4] It is also employed in metabolic labeling studies to trace the metabolic fate of
phytosphingosine in cellular systems.[5][6][7]
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The physical and chemical properties of D-ribo-Phytosphingosine-13C2,d2 are nearly

identical to those of the unlabeled D-ribo-Phytosphingosine, with the primary difference being a

higher molecular weight due to the presence of two carbon-13 and two deuterium isotopes.

Table 1: Physical and Chemical Properties of D-ribo-Phytosphingosine and its Isotopically

Labeled Analog

Property

D-ribo-
Phytosphingosine

D-ribo-
Phytosphingosine-
13C2,d2

Data Source

Chemical Formula C1sH39NO3 13C2C16H37D2NO3 [819]
Molecular Weight 317.5 g/mol Approx. 321.5 g/mol [819]
White to off-white Expected to be a
Appearance . ) ) ) [10]
solid white to off-white solid
Not empirically
determined, but
Melting Point 102 °C expected to be very [10]
similar to the
unlabeled form.
Soluble in Ethanol (up
N to 2 mg/ml), DMF (10 Expected to have
Solubility o .
mg/ml), DMSO (2 similar solubility.
mg/ml).[8][10]
Stable for 1 year from
date of purchase as
- supplied. Solutions in Expected to have
Stability

ethanol may be stored
at-20°Cforupto 1
month.[10]

similar stability.

Note: Properties for D-ribo-Phytosphingosine-13C2,d2 are based on the properties of the

unlabeled compound and the known mass increase from isotopic labeling. Direct experimental

data for the labeled compound is not widely available.
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Signaling Pathways Involving Phytosphingosine

Phytosphingosine and its derivatives are integral components of cellular signaling cascades
that regulate critical cellular functions. A primary mechanism of action is the induction of
apoptosis (programmed cell death) in various cell types, including cancer cells.[1][2][11][12][13]

One of the key pathways involves the activation of caspases, a family of proteases that
execute the apoptotic program. Phytosphingosine has been shown to induce the activation of
caspase-8, which can then initiate a cascade leading to the activation of downstream effector
caspases like caspase-3.[13]

Furthermore, phytosphingosine can influence the mitochondria-mediated apoptotic pathway.[1]
[2][12] This involves the translocation of pro-apoptotic proteins like Bax from the cytosol to the
mitochondria, leading to the release of cytochrome c.[12][13] Cytochrome c, in conjunction with
other factors, activates caspase-9, which in turn activates effector caspases.

Caption: Phytosphingosine-induced apoptosis signaling pathways.

Experimental Protocols

The primary application of D-ribo-Phytosphingosine-13C2,d2 is as an internal standard for
mass spectrometry-based quantification of endogenous phytosphingosine. Below is a
generalized workflow for such an experiment.

Quantification of Phytosphingosine in Biological
Samples using LC-MS/IMS

1. Sample Preparation and Lipid Extraction:

Biological samples (e.g., cells, tissues, plasma) are homogenized in a suitable buffer.

A known amount of D-ribo-Phytosphingosine-13C2,d2 internal standard is added to the
homogenate.

Lipids are extracted using a biphasic solvent system, such as chloroform/methanol/water.

The organic phase containing the lipids is collected and dried under a stream of nitrogen.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC11159460/
https://pubmed.ncbi.nlm.nih.gov/15723652/
https://pubmed.ncbi.nlm.nih.gov/14744023/
https://pubmed.ncbi.nlm.nih.gov/37956922/
https://scispace.com/pdf/phytosphingosine-induces-apoptotic-cell-death-via-caspase-8-3ar7qmtp2z.pdf
https://scispace.com/pdf/phytosphingosine-induces-apoptotic-cell-death-via-caspase-8-3ar7qmtp2z.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC11159460/
https://pubmed.ncbi.nlm.nih.gov/15723652/
https://pubmed.ncbi.nlm.nih.gov/37956922/
https://pubmed.ncbi.nlm.nih.gov/37956922/
https://scispace.com/pdf/phytosphingosine-induces-apoptotic-cell-death-via-caspase-8-3ar7qmtp2z.pdf
https://www.benchchem.com/product/b030863?utm_src=pdf-body
https://www.benchchem.com/product/b030863?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b030863?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

2. Liquid Chromatography (LC) Separation:

e The dried lipid extract is reconstituted in a suitable solvent (e.g., methanol).

o The sample is injected into a liquid chromatography system equipped with a C18 reverse-
phase column.

o A gradient of mobile phases (e.g., water with formic acid and acetonitrile/isopropanol with
formic acid) is used to separate the different lipid species.

3. Mass Spectrometry (MS/MS) Detection:

e The eluent from the LC is introduced into a tandem mass spectrometer operating in positive
ion mode.

e Multiple Reaction Monitoring (MRM) is used for detection. Specific precursor-to-product ion
transitions are monitored for both the analyte (D-ribo-phytosphingosine) and the internal
standard (D-ribo-Phytosphingosine-13C2,d2).

o Analyte: Monitor the transition for unlabeled phytosphingosine.

o Internal Standard: Monitor the transition for D-ribo-Phytosphingosine-13C2,d2, which
will have a mass shift corresponding to the isotopic labels.

e The peak area of the analyte is normalized to the peak area of the internal standard to
correct for variations in sample extraction and instrument response.

4. Data Analysis:

o A calibration curve is generated using known concentrations of unlabeled phytosphingosine
and a fixed concentration of the internal standard.

e The concentration of phytosphingosine in the biological sample is determined by
interpolating the normalized peak area ratio from the calibration curve.

Caption: Workflow for phytosphingosine quantification using LC-MS/MS.
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Conclusion

D-ribo-Phytosphingosine-13C2,d2 is a critical tool for researchers investigating the roles of
phytosphingosine in health and disease. Its use as an internal standard enables accurate and
precise quantification of this important bioactive lipid, facilitating a deeper understanding of its
metabolic pathways and signaling functions. This guide provides essential information to
support the effective use of this isotopically labeled compound in a research setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://pubmed.ncbi.nlm.nih.gov/37956922/
https://pubmed.ncbi.nlm.nih.gov/37956922/
https://pubmed.ncbi.nlm.nih.gov/37956922/
https://scispace.com/pdf/phytosphingosine-induces-apoptotic-cell-death-via-caspase-8-3ar7qmtp2z.pdf
https://www.benchchem.com/product/b030863#physical-and-chemical-properties-of-d-ribo-phytosphingosine-13c2-d2
https://www.benchchem.com/product/b030863#physical-and-chemical-properties-of-d-ribo-phytosphingosine-13c2-d2
https://www.benchchem.com/product/b030863#physical-and-chemical-properties-of-d-ribo-phytosphingosine-13c2-d2
https://www.benchchem.com/product/b030863#physical-and-chemical-properties-of-d-ribo-phytosphingosine-13c2-d2
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b030863?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b030863?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

